Cas no 83816-54-0 (Benzaldehyde, 2-hydroxy-3-(1-methylpropyl)-)

• Product Name: Benzaldehyde, 2-hydroxy-3-(1-methylpropyl)-
• CAS No: 83816-54-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2804731
• PubChem ID: 10285831
• Update Time: 2025-04-21

Benzaldehyde, 2-hydroxy-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-sec-butyl-2-hydroxybenzaldehyde
• 3-s-butylsalicylaldehyde
• Benzaldehyde, 2-hydroxy-3-(1-methylpropyl)-
• DTXSID20437753
• 83816-54-0
• AKOS014762706
• SCHEMBL310186
• DB-128439

• Inchi： 1S/C11H14O2/c1-3-8(2)10-6-4-5-9(7-12)11(10)13/h4-8,13H,3H2,1-2H3
• InChI Key： HQVNCBQLJJGAOO-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C(C)CC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų